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Compound of Interest

Compound Name:
(2-Bromo-3,4-

difluorophenyl)methanol

CAS No.: 1578156-19-0

Cat. No.: B1532924

Get Quote

The deliberate incorporation of fluorine atoms into molecular scaffolds is a cornerstone of

modern medicinal chemistry, a strategy proven to enhance metabolic stability, binding affinity,

and lipophilicity.[1][2] (2-Bromo-3,4-difluorophenyl)methanol belongs to this vital class of

fluorinated building blocks. The specific arrangement of its substituents—an ortho-bromine and

a 3,4-difluoro pattern on a benzyl alcohol framework—creates a unique chemical entity with

significant potential. The bromine atom serves as a versatile synthetic handle for cross-

coupling reactions, while the fluorine atoms modulate the electronic nature and conformation of

the phenyl ring.

Direct experimental data for (2-Bromo-3,4-difluorophenyl)methanol is not extensively

available in the public domain. Therefore, this guide adopts a deductive, experience-based

approach, leveraging well-documented data from its structural isomers to provide reliable

predictions and actionable insights for the research community. By analyzing compounds such

as (4-Bromo-2,3-difluorophenyl)methanol and 3,4-Difluorobenzyl alcohol, we can deconstruct

the individual contributions of each substituent to the molecule's overall properties.
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Molecular Architecture and Physicochemical
Properties
The core structure consists of a benzene ring substituted with a hydroxymethyl group (-

CH₂OH), a bromine atom at the C2 position, and fluorine atoms at the C3 and C4 positions.

This specific arrangement has profound implications for its reactivity and intermolecular

interactions.

Caption: Molecular structure of (2-Bromo-3,4-difluorophenyl)methanol.

The table below summarizes the predicted physicochemical properties, calculated using

established chemical principles and by comparison with known isomers.
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Property Predicted Value
Rationale / Comparative
Data Source

Molecular Formula C₇H₅BrF₂O
Based on structural

components.

Molecular Weight 223.02 g/mol

Sum of atomic weights.

Consistent with isomers like (3-

Bromo-4,5-

difluorophenyl)methanol.[3]

Appearance
White to off-white solid or

colorless oil

Typical for substituted benzyl

alcohols.

Boiling Point > 200 °C (estimated)

Higher than non-brominated

analogs like 3,4-difluorobenzyl

alcohol due to increased

molecular weight.

Solubility

Soluble in methanol, ethanol,

DMSO, ethyl acetate; poorly

soluble in water

Expected for a polar organic

molecule.

pKa ~14-15 (for the alcohol proton)

Similar to other benzyl

alcohols; slightly more acidic

due to the electron-

withdrawing effects of

halogens.

Proposed Synthesis and Mechanistic
Considerations
A reliable and scalable synthesis of (2-Bromo-3,4-difluorophenyl)methanol can be achieved

via the reduction of its corresponding benzaldehyde. This common pathway is favored for its

high yields and the commercial availability of the precursor.

Experimental Protocol: Reduction of 2-Bromo-3,4-
difluorobenzaldehyde
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This protocol is a self-validating system where reaction progress can be monitored by Thin-

Layer Chromatography (TLC), and product purity can be confirmed by standard analytical

techniques.

Reaction Setup: To a flame-dried 250 mL round-bottom flask under a nitrogen atmosphere,

add 2-Bromo-3,4-difluorobenzaldehyde (1.0 eq.). Dissolve the aldehyde in anhydrous

methanol (approx. 0.2 M concentration).

Cooling: Place the flask in an ice-water bath and cool the solution to 0 °C with continuous

stirring. This is critical to moderate the exothermic reaction upon adding the reducing agent.

Addition of Reducing Agent: Add sodium borohydride (NaBH₄, 1.1 eq.) portion-wise over 15-

20 minutes. The portion-wise addition prevents excessive foaming and ensures the reaction

temperature does not exceed 5 °C. The choice of NaBH₄ is based on its high selectivity for

reducing aldehydes in the presence of other functional groups and its operational simplicity

compared to stronger reducing agents like LiAlH₄.[4]

Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 1-2 hours.

Monitor the disappearance of the starting material by TLC (e.g., using a 4:1 Hexanes:Ethyl

Acetate mobile phase).

Quenching: Once the reaction is complete, cool the flask back to 0 °C and slowly add 1 M

hydrochloric acid (HCl) to quench the excess NaBH₄ and neutralize the sodium methoxide

byproduct. Continue adding HCl until the pH is ~5-6.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with ethyl

acetate (3 x 50 mL). The use of ethyl acetate provides a good partition coefficient for the

product.

Washing and Drying: Combine the organic layers and wash sequentially with saturated

sodium bicarbonate solution (to remove residual acid) and brine (to remove water). Dry the

organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under

reduced pressure.

Purification: The crude product can be purified by flash column chromatography on silica gel

if necessary, although often the product is of sufficient purity after extraction.
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2-Bromo-3,4-difluorobenzaldehyde
 in Anhydrous Methanol Cool to 0 °CStep 1-2 Add NaBH₄ (1.1 eq)

(Portion-wise)
Step 3 Stir at RT (1-2h)

Monitor by TLC
Step 4 Quench with 1M HCl

(at 0 °C)
Step 5 Extract with

Ethyl Acetate
Step 6 Wash & Dry

(Sat. NaHCO₃, Brine, MgSO₄)
Step 7 Concentrate & Purify

(Column Chromatography)
Step 8 (2-Bromo-3,4-difluorophenyl)methanol
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Caption: Proposed workflow for the synthesis of (2-Bromo-3,4-difluorophenyl)methanol.

Predicted Spectroscopic Signature for Structural
Verification
The structural identity of a synthesized compound is unequivocally confirmed through a

combination of spectroscopic methods. Below are the predicted key features for (2-Bromo-3,4-
difluorophenyl)methanol.
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Technique Predicted Signature Rationale and Explanation

¹H NMR

δ ~7.2-7.5 ppm (2H, m):

Aromatic protons. δ ~4.7 ppm

(2H, s): Benzylic -CH₂-

protons. δ ~2.0 ppm (1H, t,

broad): Alcohol -OH proton.

The chemical shifts are

estimated from data for 2-

bromobenzyl alcohol[5] and

difluorobenzyl alcohols.[6][7]

The benzylic protons will

appear as a singlet. The

aromatic region will show

complex multiplets due to H-F

and H-H coupling. The exact

shifts of the two aromatic

protons (at C5 and C6) will be

influenced by the ortho-bromo

and para-fluoro groups.

¹³C NMR

δ ~150-160 ppm (d, ¹JCF): C-F

carbons. δ ~115-135 ppm:

Other aromatic carbons. δ

~60-65 ppm: Benzylic -CH₂OH

carbon.

The carbons directly attached

to fluorine will exhibit large

coupling constants (¹JCF ≈

240-250 Hz) and appear as

doublets. The benzylic carbon

shift is consistent with other

benzyl alcohols.

¹⁹F NMR
Two distinct signals in the

typical aromatic fluorine region.

The two fluorine atoms are in

different chemical

environments (one ortho to Br,

one meta) and will therefore

have different chemical shifts

and show coupling to each

other.

IR Spectroscopy

~3350 cm⁻¹ (broad): O-H

stretch. ~3050 cm⁻¹: Aromatic

C-H stretch. ~2900 cm⁻¹:

Aliphatic C-H stretch. ~1100-

1300 cm⁻¹ (strong): C-F

stretch. ~1050 cm⁻¹: C-O

stretch.

These assignments are

standard for substituted benzyl

alcohols. The strong C-F

stretching bands are a key

diagnostic feature for

fluorinated aromatics.
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Mass Spectrometry

Molecular Ion (M⁺): Isotopic

pattern at m/z 222/224

(approx. 1:1 ratio). Key

Fragment: [M-H₂O]⁺ at m/z

204/206.

The characteristic isotopic

signature of bromine (⁷⁹Br and

⁸¹Br) is the most definitive

feature in the mass spectrum.

Loss of water from the

molecular ion is a common

fragmentation pathway for

alcohols.

Applications in Drug Discovery and Materials
Science
(2-Bromo-3,4-difluorophenyl)methanol is not merely a chemical curiosity; it is a strategic tool

for molecular engineering. Its utility stems from the orthogonal reactivity of its functional groups.

Medicinal Chemistry: The primary alcohol can be oxidized to an aldehyde or carboxylic acid

for amide coupling or other transformations. The ortho-bromo group is a prime substrate for

Suzuki, Sonogashira, Buchwald-Hartwig, and other palladium-catalyzed cross-coupling

reactions, allowing for the introduction of diverse molecular fragments. The difluoro-

substitution pattern can enhance binding to target proteins through favorable electrostatic

interactions and improve pharmacokinetic properties.
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(2-Bromo-3,4-difluorophenyl)methanol
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Pd-Catalyzed
Cross-Coupling
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Drug Candidate
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Caption: Synthetic utility and role of the scaffold in drug development.

Materials Science: The high polarity and thermal stability conferred by the C-F bonds make

this molecule a candidate for incorporation into advanced polymers, liquid crystals, or

organic electronics.

Safety, Handling, and Storage
As a halogenated organic compound, (2-Bromo-3,4-difluorophenyl)methanol requires

careful handling. Based on data for similar compounds like 3,4-Difluorobenzyl alcohol, it should

be considered an irritant.[6]

GHS Hazard Statements (Predicted):

H315: Causes skin irritation.
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H319: Causes serious eye irritation.

H335: May cause respiratory irritation.

Precautions:

Handle only in a well-ventilated fume hood.

Wear appropriate Personal Protective Equipment (PPE), including safety goggles, a lab

coat, and nitrile gloves.

Avoid inhalation of dust or vapors and contact with skin and eyes.

Storage:

Store in a tightly sealed container in a cool, dry, and well-ventilated area away from

incompatible materials such as strong oxidizing agents.

Conclusion
While direct experimental data on (2-Bromo-3,4-difluorophenyl)methanol is limited, a

rigorous, science-based analysis of its structural isomers provides a clear and reliable guide for

its synthesis, characterization, and application. The unique combination of an ortho-bromo

group and vicinal fluorine atoms on a benzyl alcohol core makes it a highly valuable and

versatile building block. This guide serves as a foundational resource to empower researchers

in medicinal chemistry and materials science to confidently incorporate this powerful scaffold

into their synthetic programs, accelerating the discovery of novel therapeutics and advanced

materials.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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